Cas no 122838-93-1 (Benzenesulfonic acid, ethylmethyl-)

• Product Name: Benzenesulfonic acid, ethylmethyl-
• CAS No: 122838-93-1
• MF: C₉H₁₂O₃S
• MW: 200.254781723022
• CID: 1215567
• Update Time: 2025-04-20

Benzenesulfonic acid, ethylmethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, ethylmethyl-
• Amlodipine impurity 2
• Isopropyl benzenesulfote

• Inchi： 1S/C9H12O3S/c1-8(2)12-13(10,11)9-6-4-3-5-7-9/h3-8H,1-2H3
• InChI Key： YQZZXXKFKTWDPY-UHFFFAOYSA-N
• SMILES： C1(S(OC(C)C)(=O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 200.05076
• Monoisotopic Mass: 200.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 62.8A^2

Experimental Properties

• Density: 1.233
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.54
• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives